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This guide provides a comparative analysis of the tinting strength and other key performance

characteristics of commercially significant organic red pigments. The information is intended for

researchers, scientists, and professionals in drug development and related fields who require a

deeper understanding of pigment properties for formulation and application purposes. While a

direct numerical comparison of tinting strength across different pigment classes from a single,

standardized study is not readily available in published literature, this guide synthesizes

qualitative and semi-quantitative data from various technical sources to offer a comprehensive

overview.

The tinting strength of a pigment is a critical measure of its ability to color a medium and is a

key factor in its economic efficiency.[1][2] High-performance pigments, such as those from the

quinacridone and diketopyrrolo-pyrrole (DPP) families, are renowned for their high tinting

strength and exceptional durability.[2][3]

Comparative Performance of Selected Organic Red
Pigments
The following table summarizes the key properties of several widely used organic red

pigments. The tinting strength is described qualitatively based on information from technical

articles and datasheets. It is important to note that the actual tinting strength can be

significantly influenced by factors such as particle size, dispersion quality, and the specific

formulation of the coating or plastic system.[1]
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Pigment
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C.I. Name
Chemical
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Shade

Tinting
Strength

Key
Features

Common
Applicati
ons

Quinacrido

ne

Magenta

Pigment

Red 122

Quinacrido

ne

Bluish-Red

(Magenta)
High

Excellent

lightfastnes

s and

weather

fastness,

high

transparen

cy, good

heat

resistance.

[3][4]

Automotive

coatings,

high-end

industrial

paints,

printing

inks,

plastics.[5]

Naphthol

Red

Pigment
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AS
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to Bluish-
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overall

fastness

properties,
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between
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F5RK).[5]

General

industrial

liquid and

powder

coatings,

some

automotive

application

s.[5]

DPP Red
Pigment

Red 254

Diketopyrro

lo-pyrrole

Mid- to

Yellowish-

Red

High

Excellent

lightfastnes

s, weather

resistance,

and heat

stability.[2]

[6]

Automotive

coatings,

high-

performanc

e industrial

paints,

plastics.[7]
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one Red

Pigment

Red 177
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Bluish-Red High Excellent

heat

resistance,

Automotive

coatings,
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lightfastnes

s, and

weather

resistance;

high

transparen

cy.[8]

temperatur

e plastics,

specialty

printing

inks.[8]

Experimental Protocols
The determination of relative tinting strength is crucial for quality control and comparative

analysis of pigments. The following protocol is a generalized procedure based on established

industry standards such as ASTM D387 and ISO 787-24.

Determination of Relative Tinting Strength
1. Objective: To determine the relative tinting strength of a test organic red pigment compared

to a reference standard of the same type.

2. Materials and Equipment:

Test and standard organic red pigments

White pigment paste (e.g., Titanium Dioxide, TiO2, dispersed in a compatible vehicle)

Vehicle (e.g., alkyd resin, acrylic resin)

Analytical balance

Muller (manual or automatic)

Glass plates or other suitable substrate

Spatula

Spectrophotometer or colorimeter

Opacity charts
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3. Procedure:

Preparation of the White Paste: A standardized white paste is prepared by dispersing a

known concentration of TiO2 in the selected vehicle to achieve a consistent base for tinting.

Pigment Dispersion:

Accurately weigh a specified amount of the test pigment and the standard pigment

separately.

Place the weighed pigments on separate, clean glass plates.

Add a precise amount of the vehicle to each pigment.

Thoroughly mix the pigment and vehicle with a spatula to form a paste.

Transfer the paste to the muller and disperse it for a specified number of revolutions to

ensure complete deagglomeration. The dispersion conditions must be identical for both

the test and standard pigments.

Reduction with White Paste (Letdown):

Accurately weigh a specific amount of the dispersed test pigment paste and the standard

pigment paste.

Add a predetermined, larger amount of the white pigment paste to each colored paste to

achieve a specified reduction ratio (e.g., 1:10 pigment to TiO2).

Thoroughly mix the colored paste and the white paste until a uniform color is achieved.

Sample Application (Drawdown):

Apply the tinted pastes of the test sample and the standard side-by-side on an opacity

chart using a drawdown bar of a specified thickness. This creates a uniform film for color

measurement.

Color Measurement:
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Allow the drawdowns to dry or cure as required.

Using a spectrophotometer, measure the color coordinates (e.g., CIELAB L, a, b*) of the

test and standard samples.

The tinting strength is calculated based on the reflectance values or the Kubelka-Munk

(K/S) values at the wavelength of maximum absorption.[2][9]

4. Calculation: The relative tinting strength is typically expressed as a percentage of the

standard, which is assigned a value of 100%. The calculation is performed by the

spectrophotometer's software based on the measured color differences between the test

sample and the standard.[2] A value greater than 100% indicates that the test pigment has a

higher tinting strength than the standard, and vice versa.

Visualizations
Experimental Workflow for Tinting Strength
Determination
The following diagram illustrates the key steps in the experimental procedure for determining

the relative tinting strength of a pigment.
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Caption: Experimental workflow for determining the relative tinting strength of pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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